Cas no 72564-68-2 (Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)-)

• Product Name: Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)-
• CAS No: 72564-68-2
• MF: C₁₂H₁₆N₄S
• MW: 248.347240447998
• CID: 564343
• PubChem ID: 175082
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-4-amine,N-butyl-2-(methylthio)-
• 4-n-butylamino-2-methylthiopyrido(2,3-d)pyrimidine
• N-butyl-2-methylsulfanylpyrido[2,3-d]pyrimidin-4-amine
• N-Butyl-2-(methylsulfanyl)pyrido[2,3-d]pyrimidin-4-amine
• 72564-68-2
• CHEMBL345830
• Pyrido(2,3-d)pyrimidin-4-amine, N-butyl-2-(methylthio)-
• BAMPP
• DTXSID40222880

• Inchi： 1S/C12H16N4S/c1-3-4-7-13-10-9-6-5-8-14-11(9)16-12(15-10)17-2/h5-6,8H,3-4,7H2,1-2H3,(H,13,14,15,16)
• InChI Key： XQEJVKQYWYLGAA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=CC=N2)C(=N1)NCCCC

Computed Properties

• Exact Mass: 248.10978
• Monoisotopic Mass: 248.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 50.7